Cas no 72036-29-4 (Lithium,(3-methoxy-3-oxo-1-propynyl)- (9CI))
72036-29-4 structure
Product Name:Lithium,(3-methoxy-3-oxo-1-propynyl)- (9CI)
CAS No:72036-29-4
MF:C4H3LiO2
MW:90.0064213275909
CID:548789
PubChem ID:11051577
Update Time:2025-04-19
Lithium,(3-methoxy-3-oxo-1-propynyl)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Lithium,(3-methoxy-3-oxo-1-propynyl)- (9CI)
- lithium,methyl prop-2-ynoate
- METHYL LITHIOPROPIOLATE
- (3-Methoxy-3-oxo-1-propynyl)lithium
- 1-lithio methyl propiolate
- 2-Propynoicacid,methyl ester,lithium complex
- lithium methylpropiolate
- Methyl 3-lithiopropynoate
- methyl 3-lithiopropyonate
- methyl lithiopropyonate
- methyl propiolate lithium salt
- AG-G-83029
- AKOS006332087
- METHYLLITHIOPROPIOLATE
- lithio methyl propiolate
- 72036-29-4
- DTXSID30453287
-
- Inchi: 1S/C4H3O2.Li/c1-3-4(5)6-2;/h2H3;/q-1;+1
- InChI Key: WKQRVRIXMUTYTN-UHFFFAOYSA-N
- SMILES: O(C(C#[C-])=O)C.[Li+]
Computed Properties
- Exact Mass: 90.02930
- Monoisotopic Mass: 90.02930777g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 99.5
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.30000
- LogP: -0.33040
Lithium,(3-methoxy-3-oxo-1-propynyl)- (9CI) Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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